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Compound of Interest

Methyl 3-
Compound Name:
oxocyclohexanecarboxylate

Cat. No.: B080407

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Methyl 3-oxocyclohexanecarboxylate (CAS#: 13148-83-9).
Adherence to these procedures is critical for ensuring laboratory safety and minimizing
exposure risk.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 3-oxocyclohexanecarboxylate is classified with the following hazards:
e H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[1][2][3]

Due to these hazards, the following personal protective equipment is mandatory.

Quantitative Data for PPE Selection
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Parameter

Recommendation

Rationale and Citation

Occupational Exposure Limits

No established OSHA PEL or
NIOSH REL.

A thorough search of
occupational safety databases
did not yield specific exposure
limits for this compound.[4][5]
[61[71[8]1[9] In the absence of
defined limits, all handling
should be performed in a
manner that minimizes any

potential for exposure.

Glove Material

Nitrile or Butyl rubber gloves

are recommended.

While specific breakthrough
time data for Methyl 3-
oxocyclohexanecarboxylate is
not available, general chemical
resistance charts indicate that
nitrile and butyl gloves offer
protection against ketones and
esters.[10][11] Always inspect
gloves for integrity before use
and replace them immediately
if signs of degradation or

contamination occur.[12]

Glove Thickness

>8 mil (0.2 mm)
recommended.

Thicker gloves generally offer
greater chemical resistance.
[10] However, this must be
balanced with the need for
dexterity.

Eye Protection

Chemical splash goggles.

To prevent eye irritation,
chemical splash goggles that
meet ANSI Z87.1 or EN 166

standards are required.[1]

Face Protection

Face shield (in addition to

goggles).

A face shield should be worn
when there is a significant risk

of splashing.[1]
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To prevent respiratory tract
irritation, all work should be
conducted in a well-ventilated
) N ) area, preferably a chemical
) ) Use in a certified chemical )
Respiratory Protection fume hood.[1] If a fume hood is
fume hood. ]
not available, a NIOSH-
approved respirator with an
organic vapor cartridge may be

required.

A standard laboratory coat
Protective Clothing Laboratory coat. should be worn to protect
against skin contact.[1]

Experimental Protocol: Safe Handling Procedure

This step-by-step guide outlines the essential procedures for safely handling Methyl 3-
oxocyclohexanecarboxylate.

2.1. Preparation and Precautionary Measures

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Methyl 3-oxocyclohexanecarboxylate.

Ensure Proper Ventilation: Confirm that the chemical fume hood is functioning correctly.

Assemble all Materials: Gather all necessary equipment, including the chemical container,
reaction vessels, and spill cleanup materials, and place them within the fume hood.

Don Personal Protective Equipment (PPE): Put on a lab coat, chemical splash goggles, and
appropriate chemical-resistant gloves. A face shield is recommended if there is a risk of
splashing.

2.2. Handling and Use

» Dispensing: Carefully dispense the required amount of Methyl 3-
oxocyclohexanecarboxylate within the fume hood. Avoid generating mists or vapors.
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» Reactions: Keep all reaction vessels containing the chemical within the fume hood. Ensure
that containers are clearly labeled.

e Avoid Incompatible Materials: Keep away from strong oxidizing agents and strong bases.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1]

2.3. Spill and Emergency Procedures

o Small Spills: For small spills, absorb the chemical with an inert material (e.g., vermiculite,
sand) and place it into a sealed, labeled container for disposal.

o Large Spills: In the event of a large spill, evacuate the area and contact your institution's
environmental health and safety department.

o Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of soap
and water. Remove contaminated clothing.[1]

o Eye Contact: If the chemical enters the eyes, immediately flush with copious amounts of
water for at least 15 minutes, holding the eyelids open. Seek medical attention.[1]

 Inhalation: If vapors are inhaled, move the individual to fresh air. If breathing is difficult, seek
medical attention.[1]

Disposal Plan
All waste containing Methyl 3-oxocyclohexanecarboxylate must be treated as hazardous
waste.

3.1. Waste Collection

e Segregation: Collect all waste materials, including contaminated consumables (e.g., gloves,
absorbent pads) and excess chemical, in a dedicated, sealed, and clearly labeled hazardous
waste container.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "Methyl 3-oxocyclohexanecarboxylate."
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3.2. Waste Disposal

o Consult Regulations: Dispose of the hazardous waste in accordance with all local, state, and
federal regulations.

o Approved Facility: Ensure that the waste is transported to an approved waste disposal plant.

[1][]

Visual Workflow for PPE Selection
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PPE Selection Workflow for Handling Methyl 3-oxocyclohexanecarboxylate
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Is there a risk of eye exposure?

Wear Chemical Splash Goggles

Is there a significant risk of splashing? No

Is there a risk of skin contact?

Wear Nitrile or Butyl Rubber Gloves

and a Lab Coat

Is there a risk of inhalation?

Proceed with Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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